Cas no 40755-21-3 (2-propyl-1-aminopentane)

• Product Name: 2-propyl-1-aminopentane
• CAS No: 40755-21-3
• MF: C₈H₂₀ClN
• MW: 165.7041015625
• CID: 926150
• PubChem ID: 170419
• Update Time: 2025-05-30

2-propyl-1-aminopentane Chemical and Physical Properties

Names and Identifiers

• 2-propyl-1-aminopentane
• 2-propylpentan-1-amine,hydrochloride
• 40755-21-3
• Pentylamine, 2-propyl-, hydrochloride
• 4-(aminomethyl)heptane hydrochloride
• EN300-7646710
• 2-propylpentan-1-amine hydrochloride(1:1)
• Chlorhydrate de propyl-2 pentylamine [French]
• Chlorhydrate de propyl-2 pentylamine
• DTXSID70961179
• SCHEMBL10764012
• 2-Propylpentan-1-amine--hydrogen chloride (1/1)
• 2-Propylpentylamine hydrochloride

• Inchi： 1S/C8H19N.ClH/c1-3-5-8(7-9)6-4-2;/h8H,3-7,9H2,1-2H3;1H
• InChI Key： SWOLRLFHKOMEEY-UHFFFAOYSA-N
• SMILES： Cl.NCC(CCC)CCC

Computed Properties

• Exact Mass: 165.128
• Monoisotopic Mass: 165.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 46.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.784
• Boiling Point: 167°C at 760 mmHg
• Flash Point: 55.3°C
• Refractive Index: 1.43

Additional information on 2-propyl-1-aminopentane

Compound CAS No 40755-21-3: Structure, Applications, and Recent Advances

The compound with CAS No 40755-21-3, commonly known as 2-propyl-1-aminopentane, is a versatile organic chemical that has garnered significant attention in various fields of research and industry. This compound belongs to the family of amines, specifically primary amines, and its structure consists of a pentane chain with an amino group (-NH₂) attached to the first carbon and a propyl group (-CH₂CH₂CH₃) attached to the second carbon. The molecular formula of 2-propyl-1-aminopentane is C₈H₁₇N, and its molecular weight is approximately 133.24 g/mol.

Recent studies have highlighted the potential of 2-propyl-1-aminopentane in the development of novel materials and pharmaceuticals. Its unique structure allows for a wide range of applications, including its use as an intermediate in organic synthesis, particularly in the production of biologically active compounds. Researchers have explored its role in the synthesis of peptide analogs and bioisosteres, which are crucial in drug discovery processes.

In terms of physical properties, 2-propyl-1-aminopentane is typically a colorless liquid with a boiling point around 98°C at standard atmospheric pressure. Its solubility in water is moderate, making it suitable for various aqueous-based reactions and formulations. The compound's stability under normal conditions has been well-documented, although it may undergo degradation under extreme conditions such as high temperatures or prolonged exposure to oxidizing agents.

The synthesis of 2-propyl-1-aminopentane can be achieved through several methods, including alkylation reactions and reductive amination. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly production methods, reducing the overall cost and environmental impact associated with its manufacture.

One of the most promising areas of research involving 2-propyl-1-aminopentane is its application in drug delivery systems. Scientists have investigated its potential as a carrier molecule for delivering therapeutic agents across biological membranes. Its ability to form stable complexes with various drugs has shown promise in enhancing bioavailability and reducing side effects associated with conventional drug delivery methods.

In addition to its pharmaceutical applications, 2-propyl-1-aminopentane has found utility in the agricultural sector as a component in pesticides and herbicides. Its role as an adjuvant in these formulations has been explored to improve the efficacy and stability of active ingredients under varying environmental conditions.

The environmental impact of CAS No 40755-21-3 has also been a subject of recent studies. Researchers have evaluated its biodegradability and toxicity profiles to assess its safety for use in industrial and agricultural settings. These studies have provided valuable insights into sustainable practices for handling and disposing of this compound.

In conclusion, CAS No 40755-21-3 (2-propyl-1-amino-pentane) stands out as a multifaceted compound with diverse applications across various industries. Its structural properties, coupled with recent advancements in synthesis and application techniques, continue to expand its potential uses in both research and commercial settings.